N-benzyl-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N3O4S2/c1-29-18-9-8-16(12-19(18)30-2)26-22(28)21-17(10-11-31-21)25-23(26)32-14-20(27)24-13-15-6-4-3-5-7-15/h3-9,12H,10-11,13-14H2,1-2H3,(H,24,27)
• InChI Key: OAAPCOVRQJYZFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NCC4=CC=CC=C4)OC
• Molecular Formula: C23H23N3O4S2
• Molecular Weight: 469.6 g/mol

Description

“N-benzyl-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide” is a complex organic compound. It has a linear formula of C18H21N3O3S. The compound contains several functional groups, including an amide, a thioether, and a tetrahydrothieno[3,2-d]pyrimidin-2-yl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The benzyl group is a phenyl ring attached to a methylene group, the dimethoxyphenyl group consists of a phenyl ring with two methoxy groups attached, and the tetrahydrothieno[3,2-d]pyrimidin-2-yl group is a heterocyclic compound containing sulfur and nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the amide group could result in the formation of hydrogen bonds, affecting its solubility and boiling point. The thioether group could make it susceptible to oxidation.

Scientific Research Applications

Antioxidant Activity

• Researchers have investigated the antioxidant potential of this compound. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. .

Antitumor Agents

• Compounds structurally similar to N-benzyl-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide have been explored as potential antitumor agents. .

Structural Studies and Optical Properties

• Researchers have studied the crystal structure, optical properties, and thermal behavior of related compounds. .

Antimicrobial Potential

• Specific derivatives of this compound have demonstrated promising antimicrobial activity. .

Pyrazolo[4,3-c]pyridine Synthesis

• The compound can serve as a precursor for the synthesis of pyrazolo[4,3-c]pyridine derivatives. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the biological or chemical system in which it is used. For instance, if it’s used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “N-benzyl-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide” requires appropriate safety measures. It’s important to use personal protective equipment and follow standard laboratory safety procedures.